Cas no 7508-12-5 ( )
structure
Product Name:
Chemical and Physical Properties
Names and Identifiers
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- 2,3-dimethyl-6,7,8,9-tetrahydrobenzocyclohepten-5-one; SureCN10389430; 2,3-dimethyl-6,7,8,9-tetrahydro-5H-benzocyclohepten-5-one; 2,3-dimethylbenzosuberone; 2,3-dimethyl-6,7,8,9-tetrahydro-benzocyclohepten-5-one; 2,3-Dimethyl-6,7,8,9-tetrahydro-benzocyclohepten-5-on; NSC401475; 2,3-dimethyl-6,7,8,9-tetrahydro benzocyclohepten-5-one; AC1L80Q2;
- SCHEMBL10389430
- DTXSID40322531
- NSC401475
- 6,7,8,9-tetrahydro-2,3-dimethyl-(5h)-benzocyclohepten-5-one
- NSC-401475
- 2,3-Dimethyl-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-one
- 7508-12-5
- SY365618
- MFCD24217555
-
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- Inchi: 1S/C13H16O/c1-9-7-11-5-3-4-6-13(14)12(11)8-10(9)2/h7-8H,3-6H2,1-2H3
- InChI Key: XJBHFHGGRYANDX-UHFFFAOYSA-N
- SMILES: O=C1C2C=C(C)C(C)=CC=2CCCC1
Computed Properties
- Exact Mass: 188.12018
- Monoisotopic Mass: 188.120115130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
Related Literature
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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